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Compound of Interest

Compound Name: 3-Nitrobenzyl alcohol

Cat. No.: B1208868 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 3-Nitrobenzyl alcohol (3-NBA), a

versatile organic compound with significant applications in research and development,

particularly within the pharmaceutical and analytical sciences. This document details its

chemical and physical properties, provides an experimental protocol for its synthesis, and

explores its key applications, including its role as a matrix in mass spectrometry and as a

fundamental component of photolabile protecting groups.

Core Compound Identification
Identifier Value

Chemical Name (3-Nitrophenyl)methanol

CAS Number 619-25-0[1][2]

Molecular Formula C₇H₇NO₃[1][2]

Molecular Weight 153.14 g/mol [1][3][4]

Synonyms m-Nitrobenzyl alcohol, 3-NBA, NOBA[1][2][4][5]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Nitrobenzyl alcohol is presented

below. These properties are crucial for its handling, storage, and application in various
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experimental setups.

Property Value

Appearance
Clear yellow to brown crystalline low-melting

solid or liquid[6][7]

Melting Point 26-32 °C[3][4]

Boiling Point 175-180 °C at 3 mmHg[3][4]

Density 1.29 g/mL at 20 °C[3][4]

Solubility Slightly soluble in water[6]

InChI Key CWNPOQFCIIFQDM-UHFFFAOYSA-N[8]

SMILES OCc1cccc(c1)--INVALID-LINK--=O[3]

Synthesis of 3-Nitrobenzyl Alcohol
3-Nitrobenzyl alcohol can be synthesized through various methods. A common and efficient

laboratory-scale synthesis involves the reduction of 3-nitrobenzaldehyde.

Experimental Protocol: Reduction of 3-
Nitrobenzaldehyde
This protocol details the synthesis of 3-Nitrobenzyl alcohol from 3-nitrobenzaldehyde using

sodium borohydride as the reducing agent.[1]

Materials:

3-nitrobenzaldehyde

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Dichloromethane (CH₂Cl₂)
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Anhydrous sodium sulfate (Na₂SO₄)

Brine (saturated NaCl solution)

Ice-water bath

Nitrogen (N₂) atmosphere

Procedure:

Reaction Setup: Dissolve 3-nitrobenzaldehyde (1.0 equivalent) in methanol in a round-

bottom flask. Place the flask in an ice-water bath to cool the solution to 0°C under a nitrogen

atmosphere.

Addition of Reducing Agent: Slowly add sodium borohydride (0.5 equivalents) to the cooled

solution.

Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for

1 hour.

Quenching: Re-cool the reaction mixture to 0°C and quench the reaction by the slow addition

of ice-water.

Solvent Removal: Remove the methanol from the mixture under reduced pressure.

Extraction: Extract the aqueous residue with dichloromethane (3-5 times).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous sodium sulfate.

Concentration: Concentrate the solution under reduced pressure to yield 3-Nitrobenzyl
alcohol. The product is often obtained as a liquid and can be used in subsequent steps

without further purification.[1]
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Synthesis of 3-Nitrobenzyl Alcohol

Reactants

Process

Product

3-Nitrobenzaldehyde

1. Stir at RT, 1h
2. Quench with ice-water

Add NaBH4 at 0°C

Sodium Borohydride
in Methanol

Extract with CH2Cl2

Dry over Na2SO4

3-Nitrobenzyl Alcohol
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Synthesis workflow for 3-Nitrobenzyl alcohol.

Key Applications in Research and Drug
Development
3-Nitrobenzyl alcohol's unique properties make it a valuable tool in several scientific domains.
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Mass Spectrometry Matrix
3-Nitrobenzyl alcohol is widely used as a liquid matrix in desorption mass spectrometry

techniques.[5] It is particularly effective for:

Fast Atom Bombardment (FAB-MS): 3-NBA serves as an excellent matrix for a wide range of

compounds.[9][10]

Matrix-Assisted Laser Desorption/Ionization (MALDI-MS): It is used as a matrix for the

analysis of synthetic polymers and proteins.[6][11]

Electrospray Ionization (ESI-MS): Doping low surface tension solvents with 3-NBA can

enhance the charging of analytes, including noncovalent complexes.[5][12]

Photolabile Protecting Groups in Organic Synthesis
Nitrobenzyl-based compounds are a cornerstone in the development of photolabile protecting

groups (PPGs), also known as "caging" groups.[7][8] These groups allow for the temporary

masking of a functional group in a molecule. The protecting group can be removed with high

spatial and temporal precision by irradiation with light, typically in the UV range.[7]

This "uncaging" process does not require chemical reagents, making it a clean and controllable

method.[7] Nitrobenzyl-based PPGs are used to protect a variety of functional groups, including

carboxylates, phosphates, amines, and alcohols.[13] This technology is particularly valuable in:

Drug Delivery: Caged compounds can be designed to release a therapeutic agent at a

specific site in the body upon light activation.

Cell Biology: The controlled release of signaling molecules, such as neurotransmitters or

secondary messengers, allows for the precise study of cellular processes.[8]
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Mechanism of a Nitrobenzyl Photolabile Protecting Group
Substrate-O-CH2-Ph(NO2)

(Caged Compound)

Excited State

hv (Light)

aci-Nitro Intermediate

Hydrogen Abstraction

Substrate-OH
(Active Compound)

Rearrangement & Release

o-Nitrosobenzaldehyde

Click to download full resolution via product page

General mechanism of photocleavage for a nitrobenzyl-based protecting group.

Intermediate in Chemical Synthesis
3-Nitrobenzyl alcohol and its derivatives are important intermediates in organic synthesis. For

instance, the related p-nitrobenzyl alcohol is a precursor for p-aminobenzyl alcohol, which is an

intermediate in the synthesis of antitumor drugs.[14] The nitro group can be readily reduced to

an amine, which can then be further functionalized, making nitrobenzyl alcohols versatile

building blocks in the synthesis of complex molecules.

In summary, 3-Nitrobenzyl alcohol is a compound of significant interest to researchers and

drug development professionals due to its utility in advanced analytical techniques and its

foundational role in the development of light-sensitive materials and controlled-release

systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

